N-[5-(4-tert-butylphenyl)-1,3,4-thiadiazol-2-yl]-N'-(3,4-dimethylphenyl)urea

• IUPAC Name: 1-[5-(4-tert-butylphenyl)-1,3,4-thiadiazol-2-yl]-3-(3,4-dimethylphenyl)urea
• InChI: InChI=1S/C21H24N4OS/c1-13-6-11-17(12-14(13)2)22-19(26)23-20-25-24-18(27-20)15-7-9-16(10-8-15)21(3,4)5/h6-12H,1-5H3,(H2,22,23,25,26)
• InChI Key: WXSORLNIVRFTND-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)NC2=NN=C(S2)C3=CC=C(C=C3)C(C)(C)C)C
• Molecular Formula: C21H24N4OS
• Molecular Weight: 380.5 g/mol

Description

The compound “N-[5-(4-tert-butylphenyl)-1,3,4-thiadiazol-2-yl]-N’-(3,4-dimethylphenyl)urea” is a complex organic molecule. It contains a thiadiazole ring, which is a five-membered heterocyclic ring containing two nitrogen atoms and one sulfur atom. The molecule also contains phenyl rings, which are six-membered carbon rings, and a urea group, which is a functional group consisting of a carbonyl group flanked by two amine groups.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without more specific information, it’s difficult to provide a detailed analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its molecular structure. These could include properties like melting point, boiling point, density, and solubility.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically relevant for pharmaceutical compounds. Without more information, it’s difficult to predict the exact mechanism of action for this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without more specific information, it’s difficult to provide a detailed safety analysis.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it has promising biological activity, it could be further studied as a potential pharmaceutical compound.